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Compound of Interest

Compound Name: WST-3

Cat. No.: B12406012 Get Quote

For researchers, scientists, and professionals in drug development, understanding the tools of

the trade is paramount. This in-depth technical guide explores the core properties of the

formazan product derived from WST-3, a water-soluble tetrazolium salt. This guide provides a

comprehensive overview of its physicochemical characteristics, the underlying biochemistry of

its formation, and detailed experimental protocols for its application in cell-based assays.

Introduction to WST-3 and its Formazan Product
Water-soluble tetrazolium salt-3 (WST-3) is a chromogenic dye used in colorimetric assays to

assess cell viability and metabolic activity. Like other tetrazolium salts, WST-3 is reduced by

cellular dehydrogenases, primarily via intracellular reductants like NADH and NADPH, to a

colored formazan product.[1][2] A key advantage of WST-3 is that its resulting formazan dye is

water-soluble, eliminating the need for a solubilization step that is required for older tetrazolium

salts like MTT. This property allows for a more streamlined and high-throughput workflow.[3]

The reduction of WST-3 is facilitated by an electron mediator, such as 1-methoxy-5-

methylphenazinium methyl sulfate (1-methoxy PMS), which transfers electrons from

intracellular NADH or NADPH to the extracellular WST-3.[1][4] The intensity of the resulting

dark red formazan color is directly proportional to the number of metabolically active, viable

cells.

Physicochemical Properties of WST-3 Formazan
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The utility of WST-3 formazan in quantitative assays is underpinned by its distinct

physicochemical properties. A summary of these properties is presented in the table below.

Property Value Reference

Chemical Name

2-(4-Iodophenyl)-3-(2,4-

dinitrophenyl)-5-(2,4-

disulfophenyl)-2H-tetrazolium,

monosodium salt

[5]

Molecular Formula C₁₉H₁₀IN₆NaO₁₀S₂ [5]

Molecular Weight 696.34 g/mol

Appearance Dark red solution

Absorption Maximum (λmax) 433 nm [4][6]

Molar Extinction Coefficient (ε) >30,000 M⁻¹cm⁻¹ at 433 nm [7]

Solubility Water-soluble [4]

Biochemical Mechanism of WST-3 Formazan
Formation
The conversion of WST-3 to its formazan derivative is a biochemical process indicative of

cellular metabolic health. The fundamental pathway involves the enzymatic reduction of the

tetrazolium ring.
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Start

1. Seed cells in a 96-well plate.
(e.g., 1 x 10⁴ cells/well)

2. Incubate for 24-48 hours
(37°C, 5% CO₂).

3. Add experimental compounds
(e.g., cytotoxic agents).

4. Incubate for the desired exposure time.

5. Add WST-3/electron mediator solution
to each well.

6. Incubate for 1-4 hours
(37°C, 5% CO₂).

7. Measure absorbance at 433 nm.

8. Analyze data: Subtract background
and calculate cell viability.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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